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Compound of Interest

Compound Name: 2-Aminobenzophenone

Cat. No.: B122507 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective handling

of 2-Aminobenzophenone in research and development settings. This guide provides

immediate, procedural information for laboratory professionals, ensuring operational integrity

and personnel safety from acquisition to disposal.

Personal Protective Equipment (PPE)
When handling 2-Aminobenzophenone, a comprehensive PPE strategy is mandatory to

prevent exposure. This includes protection for the eyes, skin, and respiratory system.
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Protection Type Specific Equipment Standards and Practices

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

Must conform to EN166 (EU)

or be approved under

appropriate government

standards such as NIOSH

(US).[1][2][3]

Skin Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Gloves must be inspected

before use and disposed of

properly after handling.[1]

Fire/flame resistant and

impervious clothing is also

recommended.[2]

Contaminated clothing should

be removed and washed

before reuse.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced. For nuisance

exposures, a type P95 (US) or

type P1 (EU EN 143) particle

respirator is recommended.

Procedural Guidance for Handling and Storage
Adherence to strict procedural guidelines is essential to minimize risks associated with 2-
Aminobenzophenone.

Handling:

Work in a well-ventilated area, preferably with a chemical fume hood, to avoid the formation

and inhalation of dust and aerosols.

Avoid all direct contact with the substance, including skin and eyes.
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Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible substances such as strong oxidizing agents.

Emergency and Disposal Protocols
Immediate and appropriate responses to emergencies and spills are critical, as is the proper

disposal of waste.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and seek medical advice if irritation persists.

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill and Leak Procedures:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Avoid generating dust.
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Sweep or shovel the material into a suitable, closed container for disposal.

Prevent the product from entering drains.

Disposal Plan:

Dispose of 2-Aminobenzophenone and any contaminated materials through a licensed

professional waste disposal service.

The substance may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.

Contaminated packaging should be disposed of as unused product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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